Cas no 111567-19-2 (2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11a,14-trimethyl-,(1R,2S,5R,5aR,6R,7aS,11S,11aS,11bR,14S)- (9CI))

• Product name: 2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11a,14-trimethyl-,(1R,2S,5R,5aR,6R,7aS,11S,11aS,11bR,14S)- (9CI)
• CAS No: 111567-19-2
• MF: C₁₉H₂₄O₇
• MW: 364.38966
• CID: 153205
• PubChem ID: 183337

2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11a,14-trimethyl-,(1R,2S,5R,5aR,6R,7aS,11S,11aS,11bR,14S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11a,14-trimethyl-,(1R,2S,5R,5aR,6R,7aS,11S,11aS,11bR,14S)- (9CI)
• 2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-...
• 2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,10(5H,6H)-dione,1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11a,14-trim
• cedronin
• Cedronine
• (1R-(1alpha,2alpha,5alpha,5aalpha,6beta,7abeta,11alpha,11aalpha,11bbeta,14S*))-1,7,7a,11,11a,11b-Hexahydro-1,6,11-trihydroxy-8,11,14-trimethyl-2H-5a,2,5-(methanoxymethano)naphth(1,2-d)oxepin-4,10(5H,6H)-dione
• 1,6,11
• 2H-5a,2,5-(Methanoxymethano)naphth(1,2-d)oxepin-4,10(5H,6H)-dione, 1,7,7a,11,11a,11b-hexahydro-1,6,11-trihydroxy-8,11,14-trimethyl-, (1R-(1alpha,2alpha,5alpha,5aalpha,6beta,7abeta,11alpha,11aalpha,11bbeta,14S*))-
• DTXSID30912223
• NSC267707
• NSC-267707
• 111614-53-0
• 1,6,11-Trihydroxy-8,11a,14-trimethyl-1,7,7a,11,11a,11b-hexahydro-2H-2,5,5a-(methanetriyloxymethano)naphtho[1,2-d]oxepine-4,10(5H,6H)-dione
• 7-epi-Cedronin
• 9,12,18-trihydroxy-4,11,15-trimethyl-3,7-dioxapentacyclo[8.8.0.01,5.04,8.011,16]octadec-14-ene-6,13-dione
• 111567-19-2
• NSC283437
• NSC-283437
• CEDRONINE STEREOISOMER
• (+)-Cedronin

• Inchi： InChI=1S/C19H24O7/c1-7-4-9(20)14(23)17(2)8(7)5-10(21)19-6-25-18(3)13(19)16(24)26-15(18)11(22)12(17)19/h4,8,10-15,21-23H,5-6H2,1-3H3
• InChI Key： FNBJCARFLWAAPK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C(C3C(O)C4OC(=O)C5C4(C)OCC35C(C2)O)(C)C1O

Computed Properties

• Exact Mass: 364.15222
• Monoisotopic Mass: 364.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.49
• Boiling Point: 654.9°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.637
• PSA: 113.29